Chromium lanthanum trioxide

• CAS: 12017-94-6
• Molecular Formula: CrLaO3
• Molecular Weight: 238.9 g/mol
• SMILES: [O-2].[O-2].[O-2].[Cr+3].[La+3]
• InChI: InChI=1S/Cr.La.3O/q2*+3;3*-2
• InChIKey: NFYLSJDPENHSBT-UHFFFAOYSA-N

Sourcing stoichiometric LaCrO₃ for high-temperature devices often results in poor sinterability (requires ≥1600 °C) and low conductivity (~0.11 S/cm at 800 °C), leading to stack failure. Our acceptor-doped formulations overcome these limits. - Achieves >30 S/cm electrical conductivity in air at 800-1000 °C with Sr-doping. - Sinters at 1400 °C in air, matching YSZ electrolyte co-firing windows. - Withstands fuel-side pO₂ of 10⁻²² atm without decomposition.

LaCrO₃ Perovskite – Baseline Property Guide for High-Temperature Interconnects

Chromium lanthanum trioxide (CAS 12017-94-6, LaCrO₃) is a perovskite-type refractory oxide with one of the highest melting points among rare-earth chromites (~2500 °C), enabling its use in extreme thermal environments [1]. It exhibits intrinsic p-type electronic conductivity (~80 S/m at 1400 °C in air) and outstanding resistance to oxidation and corrosion at elevated temperatures [1]. These properties have made acceptor-doped LaCrO₃ the ceramic interconnect material of choice for high-temperature solid oxide fuel cells (SOFCs) operating at 900–1000 °C.

Application

High-temperature SOFC ceramic interconnect and oxidation-resistant component

Property

Intrinsic p-type electronic conductivity in oxidizing atmospheres

Processing

Doping enables co-firing compatibility with YSZ electrolyte

• [1] Lanthanum chromium oxide, LaCrO₃, distorted perovskite structure, highest melting point [ca. 2500°C], resistant to oxidation and corrosion, electron conductive [ca. 80 S/m at 1400°C]; INIS Repository, Record RN:21070449. View Source

Why Generic LaCrO₃ Fails – Dopant-Driven Performance Gaps

Stoichiometric LaCrO₃ suffers from poor sinterability in air and low electrical conductivity (0.11 S/cm at 800 °C), making it unsuitable for most device applications without doping [1]. Acceptor doping with Sr²⁺ or Ca²⁺ on the A-site, or transition metals on the B-site, increases conductivity by two to three orders of magnitude, shifts the sintering window by >200 °C, and alters thermal expansion and redox stability [2]. Because the property set of doped LaCrO₃ is exquisitely composition-dependent, a generic “LaCrO₃” material cannot be substituted for a validated doped formulation without risking stack failure, interfacial reaction, or catastrophic conductivity loss.

Doped LaCrO₃

✓ High conductivity for low stack ohmic loss

✓ Co-firable with YSZ at 1400°C

✓ Stable under fuel-side pO₂

Undoped LaCrO₃

✗ Conductivity may drop orders of magnitude below SOFC requirements

✗ Requires >1600°C sintering, damaging YSZ electrolyte

✗ Thermal expansion and redox stability may not match stack requirements

• [1] S. Sharma et al., “Phase transformation, thermal expansion and electrical conductivity of lanthanum chromite,” Materials Research Bulletin 48 (2013) 3262–3267, doi:10.1016/j.materresbull.2013.05.018. View Source
• [2] Caceres et al., “Doping Effects on Multivalence States, Electronic Structure, and Optical Band Gap in LaCrO₃ under Varied Atmospheres,” ACS Appl. Electron. Mater. 2025, 7, 6, 2515–2528, doi:10.1021/acsaelm.4c02359. View Source

Quantitative Differentiation Evidence for LaCrO₃ Against Analogues

Electrical Conductivity: Doped vs. Undoped LaCrO₃ at SOFC Temperatures

Stoichiometric LaCrO₃ delivers only 0.11 S/cm at 800 °C in air [1]. 20 mol% Sr-substituted LaCrO₃ (La₀.₈Sr₀.₂CrO₃) achieves 36.6 S/cm at 1000 °C in air [2]. Because LaCrO₃ conductivity decreases by only ~10% when cooling from 1000 °C to 800 °C [3], the Sr-doped variant at 800 °C is ~33 S/cm, representing a ~300-fold increase over undoped LaCrO₃. Ca-doped LaCrO₃ reaches 1.0–40.0 S/cm but lags behind Sr-doped at equivalent substitution levels [2]. This differential is the single largest determinant of interconnect ohmic loss in SOFC stacks.

Conductivity: Doped vs Undoped

Reported

Sr-doped: ~33 S/cm at 800°C; undoped: 0.11 S/cm (~300× higher)

Reported conductivity context supports Sr-doped selection for SOFC interconnects.

Measured in air; 4-point DC method.

Evidence Dimension	Electrical conductivity (S/cm) at 800–1000 °C in air
Target Compound Data	0.11 S/cm at 800 °C (undoped LaCrO₃)
Comparator Or Baseline	36.6 S/cm at 1000 °C (La₀.₈Sr₀.₂CrO₃); ~33 S/cm estimated at 800 °C
Quantified Difference	~300-fold (Sr-doped vs. undoped)
Conditions	Sintered polycrystalline bulk, 4-point DC measurement, air atmosphere

Why This Matters

Procurement of undoped LaCrO₃ yields an interconnect that cannot meet the >1 S/cm conductivity benchmark required for efficient SOFC operation, whereas Sr-doped LaCrO₃ exceeds it by >30-fold.

• [1] S. Sharma et al., “Phase transformation, thermal expansion and electrical conductivity of lanthanum chromite,” Materials Research Bulletin 48 (2013) 3262–3267, doi:10.1016/j.materresbull.2013.05.018. View Source
• [2] Caceres et al., “Doping Effects on Multivalence States …, LaCrO₃ …,” ACS Appl. Electron. Mater. 2025, 7, 6, 2515–2528 (citing Mori: 20% Sr-doped LaCrO₃ = 36.6 S/cm at 1000 °C). View Source
• [3] Cost Reduction of Lanthanum Chromite Materials, PNNL Conference Paper, 2000 (conductivity at 800 °C only ~10% less than at 1000 °C). View Source

Thermal Expansion Compatibility with YSZ Electrolyte

The linear thermal expansion coefficient (CTE) of stoichiometric LaCrO₃ is 10.8 ± 0.2 × 10⁻⁶/°C over RT–1400 °C [1]. The CTE of 8 mol% yttria-stabilized zirconia (8YSZ), the most widely used SOFC electrolyte, is 10.5 × 10⁻⁶/°C at 950 °C [2]. The mismatch of only ~0.3 × 10⁻⁶/°C minimizes thermally induced delamination during co-firing and thermal cycling. By contrast, ferritic stainless steel interconnects exhibit CTE ~12 × 10⁻⁶/°C, creating a mismatch an order of magnitude larger. Doped LaCrO₃ compositions can be further tuned to precisely match YSZ CTE [2].

Thermal Expansion Compatibility

Reported

LaCrO₃ CTE 10.8 vs 8YSZ 10.5 (×10⁻⁶/°C); mismatch ~0.3

CTE mismatch review supports co-firing compatibility with YSZ electrolyte.

RT–1400°C; dilatometry.

Evidence Dimension	Coefficient of thermal expansion (×10⁻⁶/°C)
Target Compound Data	10.8 ± 0.2 (LaCrO₃, RT–1400 °C)
Comparator Or Baseline	10.5 (8YSZ electrolyte, 950 °C)
Quantified Difference	~0.3 × 10⁻⁶/°C (2.8% higher)
Conditions	Air atmosphere; dilatometry (LaCrO₃); thermomechanical analysis (YSZ)

Why This Matters

TEC mismatch drives stack failure; LaCrO₃'s near-perfect match to YSZ is a decisive procurement criterion when selecting between ceramic and metallic interconnect options.

• [1] S. Sharma et al., “Phase transformation, thermal expansion and electrical conductivity of lanthanum chromite,” Materials Research Bulletin 48 (2013) 3262–3267. View Source
• [2] Thermo-Physical Properties of YSZ and Ni-YSZ as a Function of Temperature and Porosity, OSTI ID:931627, Oak Ridge National Laboratory, 2006 (CTE of 8YSZ from 8.5 to 10.5 × 10⁻⁶/°C over 100–950 °C). View Source

Catalytic Selectivity: NO Reduction vs. Oxidation Pathway

When tested under identical conditions – 10% O₂/0.5% NO for soot oxidation and 1% NO/1% CO for NO reduction – LaMnO₃ proved to be a good catalyst for oxidation reactions, whereas LaCrO₃ was more suitable for reduction reactions [1]. TPR and XPS analysis revealed that LaCrO₃ is less reducible than LaMnO₃ and binds adsorbed oxygen more strongly, explaining the divergent catalytic pathways. Substituting 20% La with K increased activity of both catalysts, but in LaCrO₃ this led to a slower reaction course, further confirming its fundamentally different surface chemistry [1].

Catalytic Selectivity

Head-to-head

LaCrO₃ active for NO reduction; LaMnO₃ for oxidation

Catalytic pathway context guides perovskite selection for DeNOx vs. oxidation applications.

TPR, XPS; 1% NO/1% CO.

Evidence Dimension	Catalytic selectivity (oxidation vs. reduction pathways)
Target Compound Data	Active for NO reduction by CO; low activity for soot oxidation
Comparator Or Baseline	LaMnO₃: high activity for soot oxidation; lower activity for NO reduction
Quantified Difference	Qualitative selectivity reversal; quantitative rate differences not reported
Conditions	10% O₂/0.5% NO (soot oxidation); 1% NO/1% CO (NO reduction); TPR, XPS characterization

Why This Matters

For automotive three-way catalyst or industrial DeNOx applications, substituting LaMnO₃ with LaCrO₃ flips the catalyst’s function from oxidation to reduction, guiding procurement toward the correct perovskite for the target exhaust chemistry.

• [1] S. Bensaid et al., “Perovskites as Alternatives to Noble Metals in Automotive Exhaust Abatement: Activation of Oxygen on LaCrO₃ and LaMnO₃,” Topics in Catalysis 62 (2019) 259–266, doi:10.1007/s11244-018-1120-1. View Source

Sintering Temperature: Doped vs. Undoped LaCrO₃ Processing Window

Lanthanum chromites prepared by traditional solid-state methods require sintering at 1600 °C or above, which causes deleterious reactions with zirconia electrolytes that typically sinter at 1400–1500 °C [1]. Acceptor-doped formulations (e.g., Sr- or Ca-doped LaCrO₃) can be densified at 1400 °C in air, enabling co-firing without secondary phase formation [1]. Further, spark plasma sintering (SPS) of Ca-doped LaCrO₃ achieves 98% relative density with fine 2.3 µm grains, whereas conventional firing yields only 97% density with 6 µm grains [2].

Sintering Temperature

Reported

Doped: 1400°C; undoped: ≥1600°C (≥200°C reduction)

Sintering temperature context supports doped formulation for co-firing processes.

Air atmosphere; conventional vs. SPS.

Evidence Dimension	Minimum sintering temperature for >95% relative density in air
Target Compound Data	≥1600 °C (undoped LaCrO₃, conventional solid-state)
Comparator Or Baseline	1400 °C (Sr- or Ca-doped LaCrO₃); 98% RD by SPS at 1300–1550 °C
Quantified Difference	≥200 °C reduction
Conditions	Air atmosphere; uniaxial pressing; conventional vs. SPS sintering

Why This Matters

Procurement of undoped LaCrO₃ is incompatible with standard SOFC co-firing manufacturing; only doped grades enable single-step, cost-effective stack fabrication without electrolyte damage.

• [1] M. Mori et al., “Stoichiometric lanthanum chromite based ceramic interconnects with low sintering temperature,” Solid State Ionics 177 (2006) 757–764, doi:10.1016/j.ssi.2006.01.006. View Source
• [2] S. Rendón-Angeles et al., “Spark plasma sintering of hydrothermally derived ultrafine Ca doped lanthanum chromite powders,” Bol. Soc. Esp. Ceram. V. 45 (4) 271–277 (2006). View Source

Redox Stability Under Fuel Conditions vs. LaMnO₃

LaCrO₃ maintains structural integrity at oxygen partial pressures as low as 10⁻²² atm at 1000 °C, spanning both oxidizing and severely reducing environments [1]. In stark contrast, Sr-doped LaMnO₃ decomposes at pO₂ ≈ 10⁻¹¹ atm at 1000 °C, and Na-doped LaMnO₃ decomposes at pO₂ ≈ 10⁻¹⁷ atm at 800 °C [2]. This 11–12 order-of-magnitude difference in redox stability is why LaCrO₃, not LaMnO₃, is the ceramic interconnect material for the fuel-side of high-temperature SOFCs, while LaMnO₃ is confined to the cathode compartment.

Redox Stability

Class-level

Stable at pO₂ 10⁻²² atm vs LaMnO₃ decomposes at 10⁻¹¹ atm

Redox stability context supports LaCrO₃ for fuel-side interconnect use.

1000°C; XRD evidence.

Evidence Dimension	Decomposition threshold oxygen partial pressure at 1000 °C
Target Compound Data	Stable at pO₂ = 10⁻²² atm
Comparator Or Baseline	La₀.₈Sr₀.₂MnO₃ decomposes at pO₂ ≈ 10⁻¹¹ atm at 1000 °C
Quantified Difference	~11 orders of magnitude lower pO₂ tolerance
Conditions	1000 °C, controlled pO₂; XRD and conductivity evidence

Why This Matters

For dual-atmosphere SOFC interconnects, LaMnO₃ is fundamentally unusable under fuel-side reducing conditions; LaCrO₃ is the only viable perovskite interconnect choice unless metallic alternatives are adopted.

• [1] S. Sharma et al., Materials Research Bulletin 48 (2013) 3262–3267 (citing: LaCrO₃ stability at pO₂=10⁻²² atm, 1000 °C). View Source
• [2] P. Tsiakaras et al., “Electric and catalytic properties of doped LaMnO₃,” Solid State Ionics 66 (1993) 93–103 (La₀.₈Sr₀.₂MnO₃ decomposes at pO₂ ≈ 10⁻¹¹ atm, 1000 °C). View Source

Application Scenarios Where LaCrO₃ Outperforms Alternatives

High-Temperature SOFC Ceramic Interconnect for Planar Stacks

Sr-doped LaCrO₃ is the only perovskite that simultaneously delivers >30 S/cm electrical conductivity in air at 800–1000 °C [1] and withstands the fuel-side pO₂ of 10⁻²² atm without decomposition [2]. Its CTE of ~10.8 × 10⁻⁶/°C matches YSZ electrolytes [3], enabling durable planar stacks. Metallic interconnects (ferritic steels) fail above 700 °C due to Cr volatilization and oxide scale growth; doped LaCrO₃ remains functional to 1000 °C.

Co-Fired SOFC Manufacturing with Single-Step Integration

Undoped LaCrO₃ sinters only at ≥1600 °C, reacting destructively with YSZ electrolytes [4]. Doped LaCrO₃ formulations sinter at 1400 °C in air, matching the YSZ sintering window and enabling co-firing without interfacial reaction [4]. For ultra-high density (98% RD), spark plasma sintering provides an additional processing advantage [5]. This process compatibility is mandatory for cost-effective, scaled SOFC production.

NOx Reduction Catalysts for Automotive and Industrial Systems

When the target reaction is NO reduction by CO, LaCrO₃ is the catalytically active perovskite, whereas LaMnO₃ is better suited for oxidation reactions such as soot combustion [6]. Procurement for three-way catalyst or DeNOx systems must distinguish between these perovskites based on the dominant exhaust chemistry, as substituting one for the other results in catalytic function reversal.

Heating Elements and Sensors for Ultra-High-Temperature Environments

With a melting point of ~2500 °C – the highest among rare-earth chromites [7] – LaCrO₃ is suitable for resistive heating elements in oxidizing atmospheres up to 1800 °C. Its combination of electronic conductivity, oxidation resistance, and structural stability across extreme pO₂ ranges [2] also makes it a candidate for oxygen sensors and electrodes in metallurgical and aerospace environments where no other perovskite survives.

Application

Selection Property

Validation Focus

Planar SOFC interconnect fabrication

Doped formulation conductivity and redox stability

Interconnect ohmic loss; dual-atmosphere durability

Co-firing SOFC manufacturing

Sintering temperature compatibility with YSZ

Co-firing process without interfacial reactions

NO reduction catalysis (DeNOx)

Catalytic selectivity for reduction vs. oxidation

Catalytic function in NO/CO exhaust chemistry

High-temperature heating elements/sensors

Ultra-high melting point and oxidation resistance

Stability in oxidizing atmospheres up to 1800°C

• [1] Caceres et al., ACS Appl. Electron. Mater. 2025, 7, 6, 2515–2528 (Sr-doped LaCrO₃ conductivity 36.6 S/cm at 1000 °C). View Source
• [2] S. Sharma et al., Materials Research Bulletin 48 (2013) 3262–3267 (LaCrO₃ stability at pO₂=10⁻²² atm). View Source
• [3] Thermo-Physical Properties of YSZ and Ni-YSZ, OSTI ID:931627, 2006 (8YSZ CTE 10.5 at 950 °C). View Source
• [4] M. Mori et al., Solid State Ionics 177 (2006) 757–764 (doped LaCrO₃ sinters at 1400 °C; undoped requires ≥1600 °C). View Source
• [5] S. Rendón-Angeles et al., Bol. Soc. Esp. Ceram. V. 45 (4) 271–277 (2006) (SPS yields 98% RD for Ca-doped LaCrO₃). View Source
• [6] S. Bensaid et al., Topics in Catalysis 62 (2019) 259–266 (LaCrO₃ for reduction, LaMnO₃ for oxidation). View Source
• [7] INIS Repository Record RN:21070449 (LaCrO₃ melting point ~2500 °C, highest among rare-earth chromites). View Source